2-Bromo-1-(pyrimidin-2-yl)ethanone hydrobromide

• IUPAC Name: 2-bromo-1-pyrimidin-2-ylethanone;hydrobromide
• InChI: InChI=1S/C6H5BrN2O.BrH/c7-4-5(10)6-8-2-1-3-9-6;/h1-3H,4H2;1H
• InChI Key: YLGIMHONOXNWSQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(N=C1)C(=O)CBr.Br
• Molecular Formula: C6H6Br2N2O
• Molecular Weight: 281.93 g/mol
• CAS No.: 1588441-02-4

Description

2-Bromo-1-(pyrimidin-2-yl)ethanone hydrobromide is a useful research compound. Its molecular formula is C6H6Br2N2O and its molecular weight is 281.93 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactions

2-Bromo-1-(pyrimidin-2-yl)ethanone hydrobromide is a compound that has been explored in various chemical synthesis and reactions, demonstrating its versatility in organic chemistry. For instance, it has been used in the synthesis of 1-(6-Bromo-pyridin-3-yl)-ethanone through a process involving magnesium halide exchange and nucleophilic substitution, showcasing its utility in creating pyridyl derivatives with potential biological activities (Jin, 2015). Additionally, it has been involved in the creation of novel 2-substituted 6-bromo-3-methylthiazolo[3,2-a]-benzimidazole derivatives, highlighting its role in generating compounds with significant immunosuppressive and immunostimulatory effects on immune cells (Abdel‐Aziz et al., 2011).

Biological Activities

The compound has also been implicated in the synthesis of various heterocyclic compounds with promising biological activities. For example, it has been used in synthesizing pyrimidine derivatives with analgesic and anti-ulcerogenic activities, providing insights into its potential therapeutic applications (Chaudhary et al., 2012). Moreover, its derivatives have been explored for anti-HIV-1 activity, indicating its potential role in antiviral research (Novikov et al., 2004).

Advanced Material Synthesis

In addition to its applications in medicinal chemistry, this compound has been utilized in the synthesis of advanced materials. For instance, its role in the creation of acyclonucleobases based on a uracil moiety demonstrates its utility in nucleotide analog synthesis, which is crucial for the development of novel nucleic acid-based materials (Lahsasni, 2013).